(Z)-3-((Z)-Benzylidene)-6-((5-((2-(dimethylamino)ethyl)thio)thiophen-2-yl)methylene)piperazine-2,5-dione

• Molecular Formula: C20H21N3O2S2
• Molecular Weight: 399.5 g/mol
• IUPAC Name: (3Z,6Z)-3-benzylidene-6-[[5-[2-(dimethylamino)ethylsulfanyl]thiophen-2-yl]methylidene]piperazine-2,5-dione
• InChI: InChI=1S/C20H21N3O2S2/c1-23(2)10-11-26-18-9-8-15(27-18)13-17-20(25)21-16(19(24)22-17)12-14-6-4-3-5-7-14/h3-9,12-13H,10-11H2,1-2H3,(H,21,25)(H,22,24)/b16-12-,17-13-
• InChI Key: ODQGWMYUSNRXFW-MCOFMCJXSA-N
• Isomeric SMILES: CN(C)CCSC1=CC=C(S1)/C=C\2/C(=O)N/C(=C\C3=CC=CC=C3)/C(=O)N2
• Canonical SMILES: CN(C)CCSC1=CC=C(S1)C=C2C(=O)NC(=CC3=CC=CC=C3)C(=O)N2
• Synonyms: 6-benzylidene-3-(5-(2-dimethylamino-ethylthio)-2-thienyl)methylene-2,5-piperazinedione hydrochloride; XR 5118; XR-5118; XR5118

Description

(Z)-3-((Z)-Benzylidene)-6-((5-((2-(dimethylamino)ethyl)thio)thiophen-2-yl)methylene)piperazine-2,5-dione, also known as this compound, is a useful research compound. Its molecular formula is C20H21N3O2S2 and its molecular weight is 399.5 g/mol. The purity is usually 95%.
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Preparation Methods

The synthesis of XR-5118 involves the formation of a diketopiperazine structure. The synthetic route typically includes the following steps:

Formation of the diketopiperazine core: This involves the cyclization of appropriate amino acid derivatives.

Introduction of functional groups: Various functional groups are introduced to the diketopiperazine core to achieve the desired chemical structure of XR-5118.

Chemical Reactions Analysis

XR-5118 undergoes several types of chemical reactions:

Oxidation and reduction: These reactions can modify the functional groups on the diketopiperazine core.

Substitution reactions: Common reagents such as halogens can be used to substitute specific atoms or groups on the molecule.

Scientific Research Applications

Comparison with Similar Compounds